Cas no 1548827-76-4 (Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxy-)

• Product Name: Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxy-
• CAS No: 1548827-76-4
• MF: C₁₃H₁₆BNO₃
• MW: 245.082043647766
• MDL: MFCD09909113
• CID: 5161293
• Update Time: 2025-06-13

Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxy-

• MDL： MFCD09909113
• Inchi： 1S/C13H16BNO3/c1-13(2)8-17-14(18-9-13)11-4-5-12(16-3)10(6-11)7-15/h4-6H,8-9H2,1-3H3
• InChI Key： QUVUKSZMOVYLGN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(B2OCC(C)(C)CO2)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxy-

Recent Advances in the Application of Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxy- (CAS: 1548827-76-4) in Chemical Biology and Pharmaceutical Research

The compound Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxy- (CAS: 1548827-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic acid derivative, characterized by its dioxaborinane ring and methoxy-substituted benzonitrile moiety, has emerged as a key intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent in its own right. Recent studies have explored its role in Suzuki-Miyaura cross-coupling reactions, targeted drug delivery systems, and as a building block for novel kinase inhibitors.

One of the most promising applications of this compound lies in its use as a boronic ester precursor for proteolysis-targeting chimeras (PROTACs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in forming stable complexes with various hydroxyl-containing proteins, enabling targeted protein degradation. The 5,5-dimethyl-1,3,2-dioxaborinane moiety provides enhanced stability compared to traditional boronic acids, while the methoxy group offers improved solubility characteristics crucial for pharmaceutical applications.

In cancer research, this compound has shown particular promise as a building block for tyrosine kinase inhibitors. Recent preclinical studies have utilized its boronic ester functionality to create reversible covalent inhibitors that target the ATP-binding sites of various oncogenic kinases. The unique electronic properties conferred by the benzonitrile group appear to enhance binding affinity while maintaining selectivity, addressing a common challenge in kinase inhibitor development.

The compound's application extends to positron emission tomography (PET) tracer development, where researchers have exploited the boron atom for potential ¹⁸F labeling strategies. A 2024 Nature Communications paper reported its use in creating novel radiotracers for imaging tumor hypoxia, with the methoxy group serving as an ideal handle for further functionalization while maintaining favorable pharmacokinetic properties.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of this compound to improve yield and purity. A 2023 Organic Process Research & Development publication detailed a streamlined synthetic route that reduces the number of purification steps while maintaining high enantiomeric purity, addressing previous challenges in large-scale production. This development is particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

Ongoing research is exploring the compound's potential in addressing antibiotic resistance. Preliminary results from a multinational collaboration suggest that derivatives of this boronic ester show activity against β-lactamase-producing bacteria, potentially offering a new approach to combat multidrug-resistant infections. The mechanism appears to involve simultaneous inhibition of β-lactamase enzymes and disruption of bacterial cell wall synthesis.

As research into this compound continues to expand, several challenges remain to be addressed. These include optimizing its metabolic stability for in vivo applications and further elucidating its structure-activity relationships across different biological targets. Nevertheless, the diverse applications already demonstrated for Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxy- (1548827-76-4) suggest it will remain an important tool in chemical biology and a promising scaffold for drug discovery in the coming years.